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Compound of Interest

Compound Name: Acetic acid, (acetylthio)-

Cat. No.: B015806

S-Acetylthioglycolic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

S-acetylthioglycolic acid, also known as 2-(acetylthio)acetic acid, is a sulfur-containing
carboxylic acid. It serves as a key building block in organic synthesis and has gained significant
interest in the pharmaceutical and biomedical fields. Its structure incorporates a protected thiol
group in the form of a thioester, which can be readily deprotected under mild conditions to
reveal a reactive sulfhydryl group. This property makes it a valuable reagent for introducing
thiol functionalities into molecules, a process crucial for bioconjugation, drug delivery systems,
and the development of enzyme inhibitors. This technical guide provides an in-depth overview
of the physical and chemical properties of S-acetylthioglycolic acid, along with detailed
experimental protocols for their determination and visualization of its key chemical
transformations.

Physical and Chemical Properties

The physical and chemical properties of S-acetylthioglycolic acid are summarized in the tables
below. These properties are essential for its handling, application in synthesis, and for the
development of analytical methods.
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General and Physical Properties

Property Value Source(s)
Molecular Formula C4H603S [11[2]
Molecular Weight 134.15 g/mol [1]
Appearance Liquid at room temperature [1][2]
Density 1.298 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.506

[1]

Melting Point

Not explicitly found in
literature; inferred to be < 25°C
as itis a liquid at room

temperature.

Boiling Point

Not explicitly found in
literature.

Solubility

Information not explicitly found.
As a short-chain carboxylic
acid, some solubility in water
and polar organic solvents is

expected.

Chemical and Spectroscopic Properties
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Property Value | Description Source(s)

IUPAC Name 2-(acetylthio)acetic acid

S-Acetylthioglycolic acid, 2-
Synonyms (Acetylthio)acetic acid, S- [1][2]

Acetyl-2-mercaptoacetic acid

Not explicitly found. The pKa of
the related compound,

thioacetic acid, is

pKa . .
approximately 3.4, suggesting
S-acetylthioglycolic acid is a
moderately strong acid.

1H NMR Spectroscopy Spectral data available. [3]

Infrared (IR) Spectroscopy Spectral data available. [3]

Mass Spectrometry Spectral data available.

Key Chemical Reactions

S-acetylthioglycolic acid undergoes two primary reactions of significant interest: synthesis from
thioglycolic acid and hydrolysis to regenerate the free thiol.

Synthesis of S-Acetylthioglycolic Acid

A common method for the synthesis of S-acetylthioglycolic acid involves the acetylation of
thioglycolic acid with acetic anhydride.
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Acetic Anhydride
((CHsCO0)20)
Thioglycolic Acid + Acetic Anhydride S-Acetylthioglycolic Acid | ~ + H20 (byproduct) _ Acetic Acid
(HSCH2COOH) (CHsCOSCH2COOH) (CHsCOOH)

Base (e.g., NaOH)

[ S-Acetylthioglycolic Acid

Thioglycolate Anion\ + H* (acidification) Thioglycolic Acid
+ Base (~SCH2C00") J (HSCH2COOH)
> Acetate
(CHsCOO")

(CH3COSCH2COOH)

Synthesis & Purification

Synthesis of S-acetylthioglycalic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b015806?utm_src=pdf-body-img
https://www.benchchem.com/product/b015806?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. 2-(Acetylthio)acetic acid = 90 1190-93-8 [sigmaaldrich.com]

2. Acetic acid, 2-(acetylthio)- | CymitQuimica [cymitquimica.com]

3. Acetic acid, 2-(acetylthio)- | C4H603S | CID 14485 - PubChem
[pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of S-acetylthioglycolic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015806#physical-and-chemical-properties-of-s-
acetylthioglycolic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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